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Compound of Interest

Compound Name: 2-Chloro-6-fluoro-4-iodopyridine

Cat. No.: B12500101

Get Quote

Technical Guide: 2-Chloro-6-fluoro-4-
iodopyridine
CAS: 1622843-82-6 | Formula: C

H

ClFIN | MW: 257.43 Da

Executive Summary
2-Chloro-6-fluoro-4-iodopyridine is a high-value tri-halogenated heterocyclic scaffold used

primarily in the design of complex pharmaceuticals and agrochemicals. Its utility stems from the

orthogonal reactivity of its three halogen substituents (I, F, Cl). This "chameleon" nature allows

for sequential, regioselective functionalization, enabling the rapid construction of non-

symmetric 2,4,6-trisubstituted pyridines—a structural motif found in numerous kinase inhibitors

and GPCR ligands.

This guide details the molecule's electronic structure, spectroscopic signature, and validated

protocols for its chemoselective manipulation.
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Structural & Electronic Analysis
Halogen Hierarchy & Electronic Effects
The pyridine ring is electron-deficient, a property exacerbated by the three electron-

withdrawing halogen atoms. However, the specific position and nature of each halogen create

a distinct reactivity gradient:

Position Substituent
Electronic
Effect

Primary
Reactivity
Mode

Relative
Reactivity
Rank

C4 Iodine

Inductive

withdrawing (-I),

Polarizable

Metal-Halogen

Exchange / Pd-

Coupling

#1 (Highest)

C6 Fluorine

Strong Inductive

(-I), Mesomeric

(+M)

S

Ar (Nucleophilic

Aromatic

Substitution)

#2 (Intermediate)

C2 Chlorine
Inductive (-I),

Mesomeric (+M)

Pd-Coupling / S

Ar (Slow)
#3 (Lowest)

C4-Iodine: The C-I bond is the weakest and most polarizable, making it the preferred site for

oxidative addition by Pd(0) catalysts or Lithium-Halogen exchange.

C6-Fluorine: Located ortho to the ring nitrogen, the highly electronegative fluorine stabilizes

the Meisenheimer intermediate during nucleophilic attack, making this position highly

susceptible to S

Ar.

C2-Chlorine: While also ortho to nitrogen, the C-Cl bond is stronger than C-I and less

activated for S

Ar than C-F, rendering it the "survivor" moiety in sequential synthesis.
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3D Conformation
The molecule is planar. The steric bulk of the iodine at C4 is significant (Van der Waals radius

~1.98 Å), which can influence the conformation of incoming coupling partners, particularly

ortho-substituted aryl rings (atropisomerism potential).

Analytical Fingerprinting
Accurate characterization is critical for verifying regioselectivity during synthesis.

H NMR Prediction (400 MHz, CDCl )
The molecule possesses two non-equivalent aromatic protons, H3 and H5.

~7.95 ppm (H3): Doublet (d). Located between Cl and I. Shows weak coupling to H5 (

Hz) and negligible coupling to F.

~7.55 ppm (H5): Doublet of doublets (dd). Located between I and F.

Large Coupling:

Hz (Ortho-F coupling).

Small Coupling:

Hz (Meta-H coupling).

C NMR & F NMR Signatures
F NMR: A single singlet (or doublet if H-decoupled) typically around -65 to -70 ppm.

C NMR:

C6 (C-F): Doublet,

Hz.

C5 (C-H): Doublet,

Hz.
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C4 (C-I): Shielded region (~105-115 ppm), doublet,

Hz.

Reactivity Profile & Synthetic Workflows
The core value of this scaffold is the ability to perform Iterative Cross-Coupling (ICC). The

diagram below illustrates the logical flow for selective functionalization.

Regioselectivity Logic Diagram
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Caption: Decision tree for orthogonal functionalization. Red path denotes the standard first-step

modification at C4.

Experimental Protocols
Protocol A: C4-Selective Suzuki-Miyaura Coupling
Objective: Install an aryl group at C4 while preserving the C6-F and C2-Cl moieties.

Mechanism: The oxidative addition of Pd(0) occurs preferentially at the weak C-I bond.

Reagents:

Substrate: 2-Chloro-6-fluoro-4-iodopyridine (1.0 equiv)

Boronic Acid: Ar-B(OH)

(1.1 equiv)
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Catalyst: Pd(dppf)Cl

·CH

Cl

(3-5 mol%)

Base: K

CO

(2.0 equiv) or CsF (for mild conditions)

Solvent: 1,4-Dioxane/Water (4:1)

Step-by-Step:

Degassing: Charge a reaction vial with the substrate, boronic acid, base, and catalyst.[1]

Seal and purge with Argon for 5 minutes.

Solvation: Add degassed solvent via syringe.

Reaction: Heat to 60°C (Do not exceed 80°C to prevent C2/C6 activation). Stir for 2-4 hours.

Monitoring: Monitor by TLC/LCMS. The starting material (iodide) should disappear; the

product will show a similar R

but distinct UV activity.

Workup: Dilute with EtOAc, wash with brine, dry over Na

SO

.

Purification: Flash chromatography (Hexane/EtOAc).

Self-Validation Check:

Did the Fluorine signal disappear? If yes, you likely overheated and performed S
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Ar with water/hydroxide.

Did you get a mixture? If C2-coupling is observed, switch to a less active catalyst like

Pd(PPh

)

and lower the temperature.

Protocol B: C6-Selective S Ar Amination
Objective: Install an amine at C6.[1] Note that strong nucleophiles might attack C6 before C4-

Pd coupling if the order is reversed.

Reagents:

Substrate: 2-Chloro-6-fluoro-4-iodopyridine

Nucleophile: Morpholine or Primary Amine (1.2 equiv)

Base: DIPEA (2.0 equiv)

Solvent: DMSO or NMP (anhydrous)

Step-by-Step:

Dissolution: Dissolve substrate in DMSO (0.2 M).

Addition: Add DIPEA followed by the amine dropwise at Room Temperature (RT).

Reaction: Stir at RT to 40°C. The high reactivity of the 2-F-pyridine system usually does not

require high heat.

Quench: Pour into ice water. The product often precipitates.

Synthesis (Retrosynthetic Analysis)
While the compound is commercially available, in-house synthesis is best achieved via the

Sandmeyer Reaction, which offers superior regiocontrol compared to direct lithiation.
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Recommended Route:

Precursor: 2,6-Difluoro-4-aminopyridine or 2-Chloro-6-fluoro-4-aminopyridine.

Diazotization: Treat amine with NaNO

in H

SO

or BF

·OEt

at 0°C.

Iodination: Quench the diazonium salt with KI (Potassium Iodide).

Why this route? It explicitly places the Iodine at C4. Direct lithiation of 2-chloro-6-

fluoropyridine typically directs to C3 (ortho to F) rather than C4.

Safety & Handling
Hazards: H315 (Skin Irrit.), H319 (Eye Irrit.), H335 (Resp. Irrit.).

Storage: Store at 2-8°C under inert gas (Argon/Nitrogen). Iodine-containing heterocycles can

be light-sensitive; store in amber vials.

Chemical Compatibility: Avoid strong oxidizers. Compatible with standard organic solvents

(DCM, THF, EtOAc).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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